Cas no 41102-26-5 (2,4,6-Trichlorothieno3,2-dpyrimidine)

• Product Name: 2,4,6-Trichlorothieno3,2-dpyrimidine
• CAS No: 41102-26-5
• MF: C₆HCl₃N₂S
• MW: 239.509536504745
• MDL: MFCD21364607
• CID: 3160737
• PubChem ID: 87290725
• Update Time: 2025-04-23

2,4,6-Trichlorothieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichlorothieno[3,2-d]pyrimidine
• C6HCl3N2S
• AC6097
• 2,4,6-trichloro-thieno[3,2-d]pyrimidine
• CS-0136672
• YTBCURLKGMTHAH-UHFFFAOYSA-N
• SCHEMBL1780319
• AB92865
• SY128674
• 41102-26-5
• MFCD21364607
• DB-191967
• 2,4,6-Trichlorothieno3,2-dpyrimidine

• MDL： MFCD21364607
• Inchi： 1S/C6HCl3N2S/c7-3-1-2-4(12-3)5(8)11-6(9)10-2/h1H
• InChI Key： YTBCURLKGMTHAH-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(S2)Cl)N=C(N=1)Cl

Computed Properties

• Exact Mass: 237.892602g/mol
• Monoisotopic Mass: 237.892602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2,4,6-Trichlorothieno3,2-dpyrimidine

Professional Introduction of 2,4,6-Trichlorothieno[3,2-d]pyrimidine

The compound 2,4,6-Trichlorothieno[3,2-d]pyrimidine (CAS NO: 41102-26-5) is a highly specialized chemical entity that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of thienopyrimidines, which are known for their unique structural features and diverse biological activities. As an expert in the biopharmaceutical domain, it is essential to delve into the intricate details of this compound to fully appreciate its potential applications and significance.

The structure of 2,4,6-Trichlorothieno[3,2-d]pyrimidine comprises a pyrimidine ring fused with a thiophene moiety. The substitution pattern, featuring three chlorine atoms at positions 2, 4, and 6, renders this compound particularly interesting for drug discovery efforts. Such a high degree of functionalization suggests that the molecule may exhibit strong pharmacological properties, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of thienopyrimidine derivatives in various therapeutic areas, including oncology, inflammation, and antiviral therapy. The presence of multiple chlorine substituents enhances the molecule's electronic properties, potentially leading to increased bioavailability and target specificity. These attributes are crucial for the development of high-potency drugs with minimal off-target effects.

From a pharmacokinetics perspective, the chlorine atoms in 2,4,6-Trichlorothieno[3,2-d]pyrimidine contribute to its lipophilicity, which may influence its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters is vital for optimizing drug delivery systems and ensuring that the compound meets pharmacokinetic requirements for clinical applications.

Moreover, the thieno[3,2-d]pyrimidine core of this compound has been implicated in enzyme inhibition, particularly in kinase assays. This suggests that the molecule may serve as a lead compound for the development of targeted therapies against diseases mediated by aberrant kinase activity, such as cancer and inflammatory disorders.

Recent advancements in crystallography and computational chemistry have enabled researchers to gain deeper insights into the molecular interactions of 2,4,6-Trichlorothieno[3,2-d]pyrimidine with its biological targets. These studies not only corroborate the compound's potential but also provide a framework for rationalizing structure-activity relationships (SAR), which are essential for drug design optimization.

In summary, 2,4,6-Trichlorothieno[3,2-d]pyrimidine stands out as a promising compound with multifaceted biological activities. Its unique structural features and favorable pharmacological properties make it a compelling candidate for further exploration in the realm of biomedical innovation.